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Compound of Interest

Compound Name: Tmv-IN-4

Cat. No.: B15603124

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tmv-IN-4 is a potent inhibitor of the Tobacco Mosaic Virus (TMV), a widespread plant pathogen
that causes significant economic losses in various crops. This small molecule exerts its antiviral
effects by targeting the TMV helicase, an essential enzyme for viral replication.[1] Furthermore,
Tmv-IN-4 has been shown to bolster the plant's natural defense mechanisms by enhancing the
activity of peroxidase and superoxide dismutase, thereby inducing resistance to TMV infection.

[1] This document provides a detailed standard operating procedure (SOP) for the solubilization
of Tmv-IN-4 to facilitate its use in research and drug development applications.

Chemical and Physical Properties

A summary of the key properties of Tmv-IN-4 is provided in the table below. This information is
essential for accurate stock solution preparation and experimental design.
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Property Value Reference

CAS Number 1820823-40-2 --INVALID-LINK--
Molecular Formula C1sH21NO4 --INVALID-LINK--
Molecular Weight 315.36 g/mol --INVALID-LINK--

) ) o ICs0 0f 19.6 uM against TMV in
Biological Activity N, alut leaf --INVALID-LINK--
. glutinosa lea

Solubilization Protocol

The following protocol outlines the recommended procedure for dissolving Tmv-IN-4. While
specific solubility data for Tmv-IN-4 is not publicly available, related compounds such as Tmv-
IN-6 are soluble in dimethyl sulfoxide (DMSO) at concentrations of 10 mM. Therefore, DMSO is
the recommended solvent for preparing stock solutions of Tmv-IN-4.

Materials:
e Tmv-IN-4 powder
e Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade
« Sterile microcentrifuge tubes or vials
o Calibrated micropipettes
o Vortex mixer
» Balance
Procedure for Preparing a 10 mM Stock Solution:
o Calculate the required mass of Tmv-IN-4:
o To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

» Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/qg)
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= Mass (mg) = 0.010 mol/L * 0.001 L * 315.36 g/mol * 1000 mg/g = 3.1536 mg

e Weighing the Compound:

o Carefully weigh out approximately 3.15 mg of Tmv-IN-4 powder using an analytical
balance and place it into a sterile microcentrifuge tube. Record the exact weight.

e Adding the Solvent:

o Based on the actual weight of the Tmv-IN-4 powder, calculate the precise volume of
DMSO required to achieve a 10 mM concentration.

= Volume (uL) = (Mass (mg) / 315.36 ( g/mol )) * 100,000

o Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the
Tmv-IN-4 powder.

e Dissolution:

o Cap the tube securely and vortex the solution until the Tmv-IN-4 is completely dissolved.
Gentle warming in a water bath (25-37°C) may be used to aid dissolution if necessary.
Visually inspect the solution to ensure there are no undissolved particulates.

o Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the stock solution at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).

Experimental Workflow for Tmv-IN-4 Solubilization
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Caption: Workflow for Tmv-IN-4 solubilization.

Mechanism of Action and Signaling Pathway

Tmv-IN-4 inhibits the Tobacco Mosaic Virus by directly interacting with its helicase enzyme,
which is crucial for the unwinding of the viral RNA genome during replication. In addition to this
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direct antiviral action, Tmv-IN-4 also stimulates the plant's innate immune response. It
upregulates the activity of key antioxidant enzymes, peroxidase (POD) and superoxide
dismutase (SOD), which helps the plant to mitigate the oxidative stress caused by the viral
infection and enhances its overall resistance.
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Caption: Tmv-IN-4 mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15603124?utm_src=pdf-body
https://www.benchchem.com/product/b15603124?utm_src=pdf-body-img
https://www.benchchem.com/product/b15603124?utm_src=pdf-body
https://www.benchchem.com/product/b15603124?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

References

e 1. medchemexpress.com [medchemexpress.com]
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and Use of Tmv-IN-4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156031244#standard-operating-procedure-for-tmv-in-
4-solubilization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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